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SNIPER(ABL)-33 Core Profile

The table below summarizes the key technical information identified for SNIPER(ABL)-33.

Attribute Description

Drug Type Proteolysis-Targeting Chimera (PROTAC) [1]

Alternative Name Specific and Nongenetic IAP-dependent Protein ERaser (SNIPER) [2] [3]

Primary Target Bcr-Abl tyrosine kinase (degrader) [1]

E3 Ligase Ligand IAP (Inhibitor of Apoptosis Protein) [2] [3]

Molecular Formula C61H73F3N10O9S2 [1]

CAS Registry No. 2222354-18-7 [1]

Highest R&D Phase Preclinical (as of the latest data) [1]

Potential Indication Philadelphia chromosome-positive chronic myelogenous leukemia (CML) [1]

Mechanism of Action and Workflow
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SNIPER(ABL)-33 is a bifunctional molecule that hijacks the cell's ubiquitin-proteasome system to degrade

the BCR-ABL oncoprotein, a key driver in Chronic Myelogenous Leukemia (CML) [2] [3] [4]. The diagram

below illustrates this targeted protein degradation mechanism.
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A key characteristic of some IAP-based SNIPERs is their ability to induce the co-degradation of both the

target protein (BCR-ABL) and the IAP E3 ligase itself (such as cIAP1) [2] [3]. This dual degradation can

provide a stronger anti-proliferative effect against cancer cells, which often overexpress IAPs to survive [2]

[5].

Research Context and Alternatives

The field of targeted protein degradation is rapidly advancing. The table below situates IAP-based SNIPERs

among other major PROTAC technologies.
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Degrader Type E3 Ligase Key Characteristics
Example
Targets

SNIPERs (IAP-

based PROTACs)

IAP (cIAP1,

XIAP)

Induces parallel degradation pathways; can

degrade both POI and IAPs [2] [3].

BCR-ABL,

AR, ER [2]

CRBN-based
PROTACs

Cereblon

(CRBN)

Wide target scope; compact warhead allows for

better drug-like properties (e.g., oral exposure)
[2].

-

VHL-based
PROTACs

Von Hippel-
Lindau (VHL)

Well-characterized; high degradation efficiency
for many targets [2] [5].

-

MDM2-based
PROTACs

MDM2 Can be used to degrade oncoproteins or to self-
degrade MDM2 to stabilize the tumor

suppressor p53 [5].

-

Research and Development Insights

Current Status: SNIPER(ABL)-33 remains in the preclinical stage of development. Publicly

available data is limited, and no detailed experimental protocols for its specific synthesis or testing
have been found in the search results [1].

General PROTAC Workflow: While specific protocols for SNIPER(ABL)-33 are not available, the
general research and development process for a PROTAC typically involves molecular design and
synthesis, ternary complex formation analysis, degradation efficiency assays, and anti-
proliferation activity assessment [2] [4] [5].

Information Gaps: The search results do not contain specific quantitative data on degradation
efficiency (DC50), cytotoxicity (IC50), or pharmacokinetic properties for SNIPER(ABL)-33.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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